Cas no 2166225-12-1 (D-Serine, O-ethyl-, 1,1-dimethylethyl ester)

• Product Name: D-Serine, O-ethyl-, 1,1-dimethylethyl ester
• CAS No: 2166225-12-1
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 5262814
• Update Time: 2025-07-17

D-Serine, O-ethyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• D-Serine, O-ethyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C9H19NO3/c1-5-12-6-7(10)8(11)13-9(2,3)4/h7H,5-6,10H2,1-4H3/t7-/m1/s1
• InChI Key： ICSBBAQUSBHSFZ-SSDOTTSWSA-N
• SMILES： C(OC(C)(C)C)(=O)[C@@H](COCC)N

Additional information on D-Serine, O-ethyl-, 1,1-dimethylethyl ester

D-Serine, O-ethyl-, 1,1-dimethylethyl ester (CAS No. 2166225-12-1): A Comprehensive Overview

D-Serine, O-ethyl-, 1,1-dimethylethyl ester, identified by its CAS number 2166225-12-1, is a specialized compound that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, with its unique structural and functional properties, plays a crucial role in various biological processes and has potential applications in the creation of novel therapeutic agents.

The chemical structure of D-Serine, O-ethyl-, 1,1-dimethylethyl ester consists of a serine backbone modified with an ethyl group at the oxygen atom and a tert-butyl group at the nitrogen atom. This modification enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of these functional groups not only influences its physical and chemical properties but also determines its biological activity.

In recent years, there has been a growing interest in the role of D-serine as a neurotransmitter and neuromodulator. D-Serine is known to act as an agonist for the NMDA receptor, which is involved in various neurological processes such as learning, memory, and synaptic plasticity. The ethyl and tert-butyl modifications in D-Serine, O-ethyl-, 1,1-dimethylethyl ester are believed to enhance its ability to interact with this receptor, potentially leading to more potent and selective pharmacological effects.

One of the most promising applications of this compound is in the development of treatments for neurological disorders. Research has shown that D-serine modulates NMDA receptor activity, which is implicated in conditions such as Alzheimer's disease, Parkinson's disease, and traumatic brain injury. The modified version of D-serine, D-Serine, O-ethyl-, 1,1-dimethylethyl ester, may offer improved pharmacokinetic properties, including better bioavailability and reduced side effects.

Furthermore, the compound has shown potential in the field of immunology. Studies have indicated that D-serine can influence immune cell function by modulating the activity of NMDA receptors on immune cells. This has led to investigations into its potential use in treating autoimmune diseases and enhancing immune responses against pathogens. The structural modifications in D-Serine, O-ethyl-, 1,1-dimethylethyl ester may enhance its efficacy in these applications by improving its binding affinity and stability.

The synthesis of D-Serine, O-ethyl-, 1,1-dimethylethyl ester involves a series of carefully controlled chemical reactions. The process typically starts with the ethylation of serine followed by the introduction of the tert-butyl group. Advanced synthetic techniques are employed to ensure high yield and purity. The use of specialized catalysts and reaction conditions is crucial to achieve the desired product without unwanted byproducts.

In terms of analytical characterization, D-Serine, O-ethyl-, 1,1-dimethylethyl ester is typically analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about its molecular structure, purity, and chemical properties. The consistency and reliability of these analytical results are essential for ensuring the quality and efficacy of the compound in various applications.

The safety profile of D-Serine, O-ethyl-, 1,1-dimethylethyl ester is another critical aspect that has been extensively studied. Preclinical studies have been conducted to evaluate its toxicity profile and potential side effects. These studies have shown that the compound is generally well-tolerated at therapeutic doses but may exhibit some mild side effects at higher concentrations. Understanding these effects is crucial for developing safe and effective dosing regimens.

The future prospects for D-Serine, O-ethyl-, 1,1-dimethylethyl ester are promising. Ongoing research is focused on optimizing its synthesis for large-scale production and exploring new therapeutic applications. Additionally, efforts are being made to develop derivatives with enhanced pharmacological properties. These advancements could lead to new treatments for neurological disorders and other conditions where D-serine plays a role.

In conclusion, D-Serine, O-ethyl-, 1,1-dimethylethyl ester (CAS No. 2166225-12-1) is a compound with significant potential in various fields of biomedical research. Its unique structure and functional properties make it a valuable tool for studying neurological processes and developing new therapeutic agents. As research continues to uncover more about its applications and benefits，this compound is poised to play an increasingly important role in medicine and biotechnology.